Cas no 857170-72-0 (2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride)

2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride is a synthetic organic compound featuring a tertiary amine and an amide functional group. This hydrochloride salt exhibits enhanced solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications. The diethylamino moiety contributes to its basicity, while the 2,3-dimethylphenyl group provides steric and electronic modulation. The compound's structural characteristics suggest potential utility as an intermediate in drug synthesis or as a ligand in coordination chemistry. Its crystalline form ensures high purity and stability under standard storage conditions. The hydrochloride salt form improves handling properties and facilitates precise dosing in experimental settings. This compound may be of interest for studies involving neurotransmitter modulation or local anesthetic mechanisms due to its structural resemblance to pharmacologically active molecules.

2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride structure

857170-72-0 structure

Product Name:2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride

CAS No:857170-72-0

MF:C₁₄H₂₃ClN₂O

MW:270.798222780228

CID:1063605

PubChem ID:118989034

Update Time:2025-07-02

2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride
- N-(2,3-Dimethylphenyl)-N<sup>2</sup>,N<sup>2</sup>-diethylglycinamide hydrochloride (1:1)
- 2′,3′-Acetoxylidide, 2-diethylamino-, hydrochloride (6CI)
- 2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide hydrochloride (Lidocaine Impurity)
- 2-(diethylamino)-N-(2,3-dimethylphenyl)acetamide;hydrochloride
- DB-301968
- CS-0377656
- Lidocaine Impurity F
- 2-(DIETHYLAMINO)-N-(2,3-DIMETHYLPHENYL)ACETAMIDE HCL
- Lidocaine Hydrochloride Imp. F (EP); Lidocaine Imp. F (EP); 2-(Diethyl-amino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride; Lidocaine Hydrochloride Imp. F (EP) as Hydrochloride; Lidocaine Hydrochloride Impurity F as Hydrochloride; Lidocaine Impurity F as Hydrochloride
- 857170-72-0
- Inchi： 1S/C14H22N2O.ClH/c1-5-16(6-2)10-14(17)15-13-9-7-8-11(3)12(13)4;/h7-9H,5-6,10H2,1-4H3,(H,15,17);1H
- InChI Key： JNOMHDCAYOQVAC-UHFFFAOYSA-N
- SMILES： Cl.O=C(CN(CC)CC)NC1C(C)=C(C)C=CC=1

Computed Properties

Exact Mass: 270.1498911g/mol
Monoisotopic Mass: 270.1498911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 238
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D443745-250mg	2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride	857170-72-0	250mg	$ 227.00	2023-09-07
TRC	D443745-2.5g	2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride	857170-72-0	2.5g	$ 1777.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1994-50MG		857170-72-0	50MG	￥8521.27	2023-01-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1994-50MG	2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride	857170-72-0	50mg	¥5835.2	2025-01-10
A2B Chem LLC	AH52661-250mg	2-(DiethylaMino)-N-(2,3-diMethylphenyl)acetaMide Hydrochloride	857170-72-0	250mg	$338.00	2024-04-19
A2B Chem LLC	AH52661-2.5g	2-(DiethylaMino)-N-(2,3-diMethylphenyl)acetaMide Hydrochloride	857170-72-0	2.5g	$1822.00	2024-04-19

2-(Diethylamino)-N-(2,3-dimethylphenyl)acetamide Hydrochloride Production Method

Production Method 1

79-04-9

87-59-2

857170-72-0

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Toluene ; 30 min, 20 - 30 °C; 1 h, rt
1.2 Solvents: Water ; 6 - 10 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Acetone ; pH 2 - 3, 10 - 15 °C

Reference

Synthesis and antispasmodic activity of lidocaine derivatives endowed with reduced local anesthetic action

Costa, Jorge C. S.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(3), 1162-1166